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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282

For Researchers, Scientists, and Drug Development
Professionals
Introduction

2-I1sobutylthiazole (CAS No. 18640-74-9) is a potent, sulfur-containing heterocyclic organic
compound valued in the fragrance and flavor industry for its unique and powerful green,
tomato-leaf-like aroma.[1][2] Its distinct olfactory profile makes it a key component for creating
fresh, natural, and vibrant accords in a variety of fragrance compositions. This document
provides detailed application notes and experimental protocols for the effective and safe use of
2-isobutylthiazole in fragrance development.

Chemical and Physical Properties[3]
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Property Value

Chemical Name 2-(2-methylpropyl)-1,3-thiazole
2-(2-Methylpropyl)thiazole, Tomato Leaf

Synonyms )
Thiazole

CAS Number 18640-74-9

Molecular Formula C7H11NS

Molecular Weight 141.23 g/mol

Appearance Colorless to pale yellow liquid

] Intense green, tomato leaf, earthy, herbaceous,
Odor Profile

with nutty and vegetable nuances[1][2]

Olfactory Profile and Applications in Fragrance
Compositions

2-Isobutylthiazole is a high-impact aroma chemical that provides a characteristic green and
vegetative note. Its primary applications in perfumery include:

o Green Accords: It is instrumental in building realistic and powerful green notes, reminiscent
of freshly crushed leaves and stems.[1][4]

o Tomato Leaf Effect: It is the key ingredient for creating a "tomato leaf" accord, providing a
fresh, slightly bitter, and authentic scent of the tomato plant.[1][4]

o Floral Bouguets: In trace amounts, it can add a natural green facet to floral fragrances,
enhancing their freshness and complexity.

» Fruity Compositions: It can be used to introduce a green, unripe nuance to fruity accords,
adding a layer of sophistication.

» Herbal and Woody Fragrances: It blends well with herbal and woody notes, contributing to a
natural, earthy, and outdoorsy character.[2]
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Quantitative Data on Use Levels

The use of 2-isobutylthiazole is highly dependent on the desired effect and the overall
fragrance composition due to its potency. It is typically used at very low concentrations.

Recommended . o
o L Typical Concentration in
Application Concentration in i
Final Product (ppm)
Fragrance Concentrate (%)

Fine Fragrance 0.01-0.1 1-10
Personal Care Products
) 0.005 - 0.05 0.5-5
(Lotions, Soaps)
Household Products
0.01-0.2 1-20

(Cleaners, Air Fresheners)

Note: These values are indicative and should be optimized based on the specific formulation
and desired olfactory outcome.

Experimental Protocols
Protocol for the Synthesis of 2-Isobutylthiazole

This protocol is based on a patented synthesis method and is intended for research and
development purposes.[5]

Objective: To synthesize 2-isobutylthiazole through a multi-step chemical reaction.

Materials:

Sodium hydrosulfide

Acetic acid

3-Methyl butyraldehyde (isovaleraldehyde)

Anhydrous sodium sulfate
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Ammonia gas

Benzoquinone

Ether

Reaction flask with agitator, thermometer, and reflux condenser

Cryosel bath

Procedure:

o Sulfo-reaction:

[e]

In a reaction flask, add sodium hydrosulfide.

[e]

Cool the flask to 0°C using a cryosel bath.

o

Slowly add acetic acid over 45 minutes while maintaining the temperature at 0°C.

[¢]

Allow the reaction to proceed to obtain mercapto-acetaldehyde dipolymer.
e Condensation:

o In a separate three-necked flask equipped with an agitator, reflux condenser, and
thermometer, add ether, the mercapto-acetaldehyde dipolymer, and 3-methyl
butyraldehyde.

o Introduce anhydrous sodium sulfate and ammonia gas into the mixture.
o The condensation reaction will yield 2-isobutyl-2,5-dihydrothiazole.
e Dehydrogenation:

o Carry out the dehydrogenation of 2-isobutyl-2,5-dihydrothiazole using benzoquinone as a
dehydrogenating agent.

o This final step yields the finished product, 2-isobutylthiazole.
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Workflow Diagram:

Step 1: Sulfo-reaction

Sodium Hydrosulfide + Acetic Acid (0°C)

'

Mercapto-acetaldehyde Dipolymer

Step 2: Condensation

Mercapto-acetaldehyde Dipolymer + 3-Methyl Butyraldehyde

'

2-Isobutyl-2,5-dihydrothiazole

Step 3: Dehydrogenation

2-Isobutyl-2,5-dihydrothiazole + Benzoquinone

'

2-Isobutylthiazole

Click to download full resolution via product page

Caption: Synthesis workflow for 2-isobutylthiazole.

Protocol for Sensory Evaluation of 2-lsobutylthiazole

Objective: To assess the olfactory characteristics of 2-isobutylthiazole using a triangle test.
This test determines if a sensory difference exists between two samples.
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Materials:

e 2-Isobutylthiazole

e Odorless solvent (e.g., dipropylene glycol or ethanol)

e Glass vials with caps

o Pipettes

o Olfactory smelling strips

o Panel of at least 15 trained sensory assessors

o Well-ventilated, odor-free evaluation booths[6]

Procedure:

e Sample Preparation:

o Prepare two identical samples (A) of a 0.1% solution of 2-isobutylthiazole in the chosen
solvent.

o Prepare one different sample (B) of a 0.1% solution of a different green-note fragrance
ingredient (e.g., cis-3-Hexenol) in the same solvent.

o Code the vials with random three-digit numbers.

o Triangle Test Setup:

o Present each panelist with three coded samples in a randomized order (AAB, ABA, BAA,
BBA, BAB, ABB).[7][8] Two samples are identical, and one is the "odd" one.

o Evaluation:

o Instruct panelists to dip a fresh smelling strip into each vial and evaluate the odor from left
to right.

o Ask panelists to identify the sample that is different from the other two.[7][8]
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o Panelists must make a choice, even if they are uncertain.

o Data Analysis:
o Record the number of correct identifications.

o Analyze the results using a statistical table for triangle tests to determine if there is a
significant difference between the samples at a given confidence level.

Protocol for Stability Testing of 2-Isobutylthiazole in a
Fragrance Base

Objective: To evaluate the stability of 2-isobutylthiazole in an alcoholic fragrance base under
accelerated conditions.[9][10]

Materials:

2-Isobutylthiazole

Ethanol (perfumer's grade)

Glass bottles with airtight caps

Oven capable of maintaining 40°C + 2°C

UV light cabinet

Gas Chromatography-Mass Spectrometry (GC-MS) instrument
Procedure:

e Sample Preparation:

o Prepare a 1% solution of 2-isobutylthiazole in ethanol.

o Divide the solution into three sets of samples:

= Set 1: Control, stored in the dark at room temperature.
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= Set 2: Stored in the oven at 40°C.

» Set 3: Stored in the UV light cabinet.

o Testing and Analysis:
o At specified time points (e.g., 0, 1, 2, 4, and 8 weeks), take an aliquot from each sample.

o Analyze the concentration of 2-isobutylthiazole in each aliquot using a validated GC-MS
method.

o Conduct a sensory evaluation of each sample to assess any changes in the olfactory
profile.

o Data Analysis:

o Compare the concentration of 2-isobutylthiazole in the test samples to the control
samples over time.

o Document any significant degradation (e.g., >10% loss) or changes in the odor profile.

Signaling Pathway in Olfaction

The perception of 2-isobutylthiazole, like any other odorant, is initiated by its interaction with
olfactory receptors in the nasal cavity. This triggers a G-protein-coupled signaling cascade,
leading to the generation of a nerve impulse that is transmitted to the brain.[1][4][5][11]

Diagram of the Olfactory Signaling Pathway:
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Caption: Olfactory signal transduction cascade.
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Safety and Regulatory Information

¢ FEMA Number: 3134

» |IFRA: 2-Isobutylthiazole is subject to IFRA standards, and its use in fragrance compositions
should comply with the latest amendments. It is crucial to consult the current IFRA guidelines
for specific restrictions and maximum allowable concentrations in different product
categories.

e Handling: As with all raw fragrance materials, 2-isobutylthiazole should be handled in a
well-ventilated area, and appropriate personal protective equipment (gloves, safety glasses)
should be worn to avoid skin and eye contact.[2]

Conclusion

2-Isobutylthiazole is a versatile and impactful aroma chemical that can significantly enhance
the green and natural character of fragrance compositions. Its unique tomato-leaf scent
provides perfumers with a valuable tool for creating innovative and memorable fragrances. By
following the detailed protocols for synthesis, sensory evaluation, and stability testing outlined
in this document, researchers and fragrance developers can effectively incorporate 2-
isobutylthiazole into their formulations while ensuring product quality and safety. A thorough
understanding of its olfactory properties and the underlying signaling pathways of olfaction will
further aid in its creative and scientific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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